5-(1,1-difluoroethyl)-2-methylaniline
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of an appropriate aniline derivative with a 1,1-difluoroethyl group. This could potentially be achieved through nucleophilic substitution or addition reactions, depending on the exact starting materials used .Molecular Structure Analysis
The molecular structure of this compound would consist of a benzene ring (from the aniline group) substituted with an amino group, a methyl group, and a 1,1-difluoroethyl group . The exact spatial arrangement of these groups would depend on the specific synthetic route used.Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the presence of the amino, methyl, and 1,1-difluoroethyl groups. The amino group could act as a nucleophile or base in reactions, while the 1,1-difluoroethyl group could potentially undergo reactions involving the carbon-fluorine bonds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amino and 1,1-difluoroethyl groups could impact the compound’s solubility in different solvents .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(1,1-difluoroethyl)-2-methylaniline involves the reaction of 2-methylaniline with 1,1-difluoroethane in the presence of a catalyst to form the desired product.", "Starting Materials": [ "2-methylaniline", "1,1-difluoroethane", "Catalyst" ], "Reaction": [ "Step 1: Add 2-methylaniline and 1,1-difluoroethane to a reaction vessel.", "Step 2: Add the catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture to a suitable temperature and maintain it for a specific time.", "Step 4: Cool the reaction mixture and extract the product using a suitable solvent.", "Step 5: Purify the product using column chromatography or recrystallization." ] } | |
CAS RN |
1780731-46-5 |
Molecular Formula |
C9H11F2N |
Molecular Weight |
171.2 |
Purity |
95 |
Origin of Product |
United States |
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